Cas no 1431329-59-7 (4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile)

4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile is a fluorinated aromatic nitrile compound featuring a methoxy and methyl substituent on the benzene ring. Its trifluoromethyl group enhances electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s structural features contribute to improved metabolic stability and lipophilicity, which are advantageous in drug design. Its high purity and well-defined reactivity profile support precise functionalization in cross-coupling reactions, nucleophilic substitutions, and other transformations. The presence of both electron-donating (methoxy) and electron-withdrawing (trifluoromethyl) groups allows for fine-tuning of electronic properties in target molecules. This compound is particularly useful in the development of bioactive molecules requiring selective modulation of steric and electronic effects.

4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile structure

1431329-59-7 structure

Product Name:4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile

CAS No:1431329-59-7

MF:C₁₀H₈F₃NO

MW:215.17183303833

MDL:MFCD22682821

CID:4599339

Update Time:2025-11-02

4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Methoxy-3-Methyl-5-(trifluoroMethyl)benzonitrile, 97%
- 4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile
- MDL： MFCD22682821
- Inchi： 1S/C10H8F3NO/c1-6-3-7(5-14)4-8(9(6)15-2)10(11,12)13/h3-4H,1-2H3
- InChI Key： ONVJFWUMMAUFAA-UHFFFAOYSA-N
- SMILES： C(#N)C1=CC(C(F)(F)F)=C(OC)C(C)=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2

4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile Pricemore >>

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Apollo Scientific	PC303130-1g	4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile	1431329-59-7	97%	1g	£75.00	2025-02-21
Apollo Scientific	PC303130-5g	4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile	1431329-59-7	97%	5g	£227.00	2025-02-21
abcr	AB350695-1 g	4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile, 97%; .	1431329-59-7	97%	1 g	€173.50	2023-07-19
abcr	AB350695-5 g	4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile, 97%; .	1431329-59-7	97%	5 g	€444.10	2023-07-19
TRC	M108480-500mg	4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile	1431329-59-7		500mg	$ 255.00	2022-06-04
TRC	M108480-1000mg	4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile	1431329-59-7		1g	$ 420.00	2022-06-04
abcr	AB350695-1g	4-Methoxy-3-methyl-5-(trifluoromethyl)benzonitrile, 97%; .	1431329-59-7	97%	1g	€173.20	2025-02-22
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